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Compound of Interest

Compound Name: DISPERSE RED 65

Cat. No.: B076925

This guide provides a comprehensive comparison of DISPERSE RED 65 with other prominent
red disperse dyes, offering valuable insights for researchers, scientists, and professionals in
drug development and material science. The following sections detail the performance
characteristics, experimental protocols for fastness testing, and a visual representation of the
typical synthesis process for these dyes.

Performance Comparison of Red Disperse Dyes

The selection of a suitable dye is critical for achieving desired coloration and durability in
various applications, particularly in the textile industry for dyeing synthetic fibers like polyester.
The following table summarizes the key performance indicators of DISPERSE RED 65 against
other commonly used red disperse dyes: Disperse Red 73 and Disperse Red 167. The data
presented is based on standardized testing methods to ensure a reliable comparison.
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Note: Fastness ratings are based on a scale of 1 to 8 for light fastness (where 8 is the best)

and 1 to 5 for other fastness tests (where 5 is the best).

Experimental Protocols

The data presented in the comparison table is obtained through standardized experimental

procedures. Below are the detailed methodologies for the key fastness tests cited.

Light Fastness Testing (Based on ISO 105-B02 /| AATCC

Test Method 16.3)

Principle: This test determines the resistance of the color of textiles to the action of an artificial

light source representative of natural daylight (Xenon arc lamp).

Apparatus:
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e Xenon arc lamp apparatus

e Blue wool standards

o Grey scale for assessing color change
Procedure:

e A specimen of the dyed textile is exposed to the light from a xenon arc lamp under specified
conditions of temperature and humidity.

» Simultaneously, a set of blue wool standards with known light fastness ratings are exposed.

e The exposure is continued until a specified amount of fading is observed on the test
specimen or the blue wool standards.

e The light fastness of the specimen is assessed by comparing the change in its color with that
of the blue wool standards. The rating is given on a scale of 1 to 8.

Wash Fastness Testing (Based on ISO 105-C06)

Principle: This method is designed to determine the resistance of the color of textiles to
domestic or commercial laundering procedures.

Apparatus:

Launder-Ometer or similar apparatus for mechanical agitation at a controlled temperature
and time.

Stainless steel balls

Multifiber adjacent fabric

Grey scale for assessing color change and staining
Procedure:

e A specimen of the dyed textile is stitched together with a multifiber adjacent fabric.
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e The composite specimen is then subjected to washing in a standardized detergent solution
in a Launder-Ometer. Stainless steel balls are added to provide mechanical action.

e The washing is carried out for a specified time and at a specific temperature (e.g., 60°C).
o After washing, the specimen is rinsed and dried.

e The change in color of the dyed specimen (fading) and the degree of staining on the different
fibers of the multifiber fabric are assessed using the grey scales.

Perspiration Fastness Testing (Based on ISO 105-E04)

Principle: This test evaluates the resistance of the color of textiles to the action of simulated
human perspiration.

Apparatus:
o Perspirometer or a similar device to apply a standard pressure.

Oven maintained at 37 + 2°C.

Acidic and alkaline perspiration solutions.

Multifiber adjacent fabric.

Grey scale for assessing color change and staining.
Procedure:

e A composite specimen, consisting of the dyed textile and a multifiber adjacent fabric, is
prepared.

e The specimen is immersed in a freshly prepared artificial perspiration solution (both acidic
and alkaline solutions are tested separately).

e The wet specimen is then placed between two plates in a perspirometer and subjected to a
specified pressure.

e The apparatus is placed in an oven at 37°C for 4 hours.
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 After the incubation period, the specimen is removed and dried.

» The change in color of the specimen and the staining of the adjacent fabric are evaluated
using the grey scales.

Azo Disperse Dye Synthesis Workflow

The majority of red disperse dyes, including DISPERSE RED 65, belong to the azo class of
dyes. Their synthesis typically follows a two-step process involving diazotization and coupling.
The following diagram illustrates this general workflow.

General Synthesis Workflow of Azo Disperse Dyes

Step 1: Diazotization
Aromatic Amine Sodium Nitrite Acid
(Diazo Component) (NaNO2) (e.g., HCI, H2S04)
Reacts with In the |presence of At 0-5°C
Step 2: Coupling
Y
: : Coupling Component
|-
' (e.g., Phenol, Naphthol, Amine)

Couples

Azo Disperse Dye

Click to download full resolution via product page

Caption: A diagram illustrating the two-step synthesis process of azo disperse dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Disperse red 65 TDS|Disperse red 65 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

o 2. worlddyevariety.com [worlddyevariety.com]
o 3. epsilonpigments.com [epsilonpigments.com]

e 4. Disperse red 73 TDS|Disperse red 73 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

» 5. Disperse red 167 TDS|Disperse red 167 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

 To cite this document: BenchChem. [A Comparative Guide to DISPERSE RED 65 and Other
Red Disperse Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076925#comparing-disperse-red-65-with-other-red-
disperse-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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